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molecular formula C4H5F3OS B105572 S-Ethyl trifluorothioacetate CAS No. 383-64-2

S-Ethyl trifluorothioacetate

Cat. No. B105572
CAS RN: 383-64-2
M. Wt: 158.14 g/mol
InChI Key: VGGUKFAVHPGNBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04272525

Procedure details

Ethanolamine (12 g) is dissolved in methanol (50 ml) and S-ethylthiotrifluoroacetate (35 g) is added dropwise. The reaction is permitted to stand overnight irrigated with a stream of argon to remove ethanethiol. The excess solvent is removed in vacuo to leave the title product.
Name
Ethanolamine
Quantity
12 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
50 mL
Type
solvent
Reaction Step One
Name
S-ethylthiotrifluoroacetate
Quantity
35 g
Type
reactant
Reaction Step Two
Name
title product

Identifiers

REACTION_CXSMILES
[CH2:1]([CH2:3][NH2:4])[OH:2].CCS[C:8]([C:10]([F:13])([F:12])[F:11])=[O:9]>CO>[F:11][C:10]([F:13])([F:12])[C:8]([NH:4][CH2:3][CH2:1][OH:2])=[O:9]

Inputs

Step One
Name
Ethanolamine
Quantity
12 g
Type
reactant
Smiles
C(O)CN
Name
methanol
Quantity
50 mL
Type
solvent
Smiles
CO
Step Two
Name
S-ethylthiotrifluoroacetate
Quantity
35 g
Type
reactant
Smiles
CCSC(=O)C(F)(F)F

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to remove ethanethiol
CUSTOM
Type
CUSTOM
Details
The excess solvent is removed in vacuo

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title product
Type
product
Smiles
FC(C(=O)NCCO)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.